1-Bromomethyl-4-chlorophthalazine

• Molecular Formula: C9H6BrClN2
• Molecular Weight: 257.51 g/mol
• IUPAC Name: 1-(bromomethyl)-4-chlorophthalazine
• InChI: InChI=1S/C9H6BrClN2/c10-5-8-6-3-1-2-4-7(6)9(11)13-12-8/h1-4H,5H2
• InChI Key: PUNQOGLXXXECKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN=C2Cl)CBr

Description

1-Bromomethyl-4-chlorophthalazine is a useful research compound. Its molecular formula is C9H6BrClN2 and its molecular weight is 257.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-chloro-4-methyl-phthalazine (179 mg, 1.00 mmol) and N-bromosuccinimide (187 mg, 1.05 mmol) in CCl4 (4 mL) under argon is added 2,2′-azobisisobutyronitrile (25 mg, 0.15 mmol). The mixture is heated at 90° C. for 2 h. After solvent removal at reduced pressure, the residue is purified on silica gel (25% to 50% ethyl acetate/hexane) to recover 49 mg of 1-chloro-4-methylphthalazine and give 132 mg (51%) of 2 as a light-brown solid, mp 96-98° C. (dec). IR 2861, 1530, 1392, 1285 cm−1; 1H NMR (CDCl3) 5.10 (s, 2H, CH2), 8.01-8.14 (m, 2H, 6,7-PhthH), 8.29 (m, 1H, 5-PhthH), 8.41 (m, 1H, 8-PhthH).